Cas no 106877-20-7 (3-Methoxy-4-(trifluoromethyl)aniline)

• Product Name: 3-Methoxy-4-(trifluoromethyl)aniline
• CAS No: 106877-20-7
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• MDL: MFCD11840978
• CID: 1027426
• PubChem ID: 13750441
• Update Time: 2025-04-20

3-Methoxy-4-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-(trifluoromethyl)aniline
• 3-METHOXY-4-(TRIFLUOROMETHYL)PHENYLAMINE
• 3-Methoxy-4-trifluormethyl-anilin
• 3-methoxy-4-trifluoromethyl-aniline
• 3-methoxy-4-trifluoromethyl-phenylamine
• AGN-PC-00NTYH
• ANW-66295
• CL8432
• CTK6J8400
• methoxytrifluoromethylphenylamine
• SBB091254
• SureCN1013276
• 3-Methoxy-4-(trifluoromethyl)
• 3-METHOXY-4-TRIFLUOROMETHYLANILINE
• Benzenamine, 3-methoxy-4-(trifluoromethyl)-
• 1-Trifluoromethyl-2-methoxy-4-aminobenzene
• QRLOMWASJXMURT-UHFFFAOYSA-N
• 1475AA
• RP11301

• MDL： MFCD11840978
• Inchi： 1S/C8H8F3NO/c1-13-7-4-5(12)2-3-6(7)8(9,10)11/h2-4H,12H2,1H3
• InChI Key： QRLOMWASJXMURT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1OC)N)(F)F

Computed Properties

• Exact Mass: 191.05584
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Topological Polar Surface Area: 35.2

Experimental Properties

• Melting Point: 49-50°
• PSA: 35.25

3-Methoxy-4-(trifluoromethyl)aniline Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides